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Cat. No.: B607584 Get Quote

Technical Support Center: R-744 (CO2)
Refrigeration Systems
This guide is intended for researchers, scientists, and drug development professionals utilizing

R-744 (Carbon Dioxide) refrigeration systems in their experiments. It provides troubleshooting

procedures and frequently asked questions to address issues of high discharge pressure.

Frequently Asked Questions (FAQs)
Q1: What is considered high discharge pressure in an R-744 refrigeration system?

A1: R-744 systems operate at significantly higher pressures than traditional HFC systems.[1]

The definition of "high pressure" depends on whether the system is operating in subcritical or

transcritical mode. In transcritical operation, which occurs when the ambient temperature is

high, discharge pressures can normally reach up to 1400 PSI (approximately 96 bar) or even

higher, depending on the ambient conditions and system design.[2][3] A high-pressure fault

typically occurs when the pressure exceeds the manufacturer's set safety limits, which could be

triggered by various system malfunctions.

Q2: Why is my R-744 system experiencing high discharge pressure?

A2: High discharge pressure in R-744 systems can be attributed to several factors, often

related to heat rejection issues or system contamination. Common causes include:
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Non-condensable gases in the system: Air or nitrogen that enters the system during

installation or service will not condense and will accumulate in the gas cooler, increasing the

overall pressure.[4][5][6]

Refrigerant overcharge: An excessive amount of R-744 in the system leads to increased

pressure throughout.[7][8]

Reduced heat rejection at the gas cooler/condenser: This can be caused by dirty coils,

malfunctioning fans, or high ambient temperatures.[7][8][9]

System blockages or restrictions: Obstructions in the refrigerant lines can cause a pressure

backup.[8]

Q3: What are the potential consequences of unresolved high discharge pressure?

A3: Ignoring high discharge pressure can lead to serious equipment damage and safety

hazards. Potential consequences include:

Compressor damage: Increased pressure forces the compressor to work harder, leading to

overheating and potential failure.[4][10]

System leaks: High pressure can stress system components, leading to refrigerant leaks.[4]

Reduced cooling efficiency: The system will consume more energy while providing less

cooling.[4][11]

Safety risks: In extreme cases, excessive pressure can cause pressure relief valves to

activate or lead to component rupture.[1]

Troubleshooting Guides
Guide 1: Diagnosing High Pressure Due to Non-
Condensable Gases
Symptoms:

Higher than normal discharge pressure.
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Elevated condensing temperature compared to the ambient temperature.[6]

Increased compressor power consumption.[11]

Experimental Protocol:

System Off - Temperature Equalization: Ensure the refrigeration system is turned off and

allow it to sit idle for several hours to allow the temperature to equalize with the ambient

temperature.

Pressure-Temperature Correlation:

Measure the ambient temperature around the gas cooler/condenser.

Connect a pressure gauge to the high-pressure side of the system and record the

refrigerant pressure.

Using an R-744 pressure-temperature (P-T) chart, find the saturation temperature

corresponding to the measured pressure.

Analysis:

If the measured ambient temperature is significantly lower than the saturation temperature

from the P-T chart, non-condensable gases are likely present in the system. The presence

of these gases creates a partial pressure that adds to the refrigerant's saturation pressure.

[4]

Corrective Action:

If non-condensable gases are confirmed, the system must be safely evacuated, the

refrigerant recovered, and the system recharged with pure R-744. Proper evacuation

procedures are critical to remove all air and moisture.[6]

Guide 2: Identifying Refrigerant Overcharge
Symptoms:

High discharge and suction pressures.
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High subcooling in the liquid line (in subcritical operation).

Increased compressor amp draw.[6]

Experimental Protocol:

System Operation Check: Start the refrigeration system and allow it to reach a stable

operating condition.

Monitor Pressures and Temperatures:

Measure and record the discharge (high-side) and suction (low-side) pressures.

Measure the temperature of the liquid line leaving the gas cooler/condenser.

Determine the saturation temperature corresponding to the discharge pressure using an

R-744 P-T chart.

Calculate Subcooling (for subcritical operation):

Subcooling = Saturation Temperature - Liquid Line Temperature.

Analysis:

An excessively high subcooling value, combined with elevated discharge and suction

pressures, is a strong indicator of a refrigerant overcharge. The excess refrigerant backs

up in the gas cooler, reducing its effective heat transfer area.[8]

Corrective Action:

Carefully and safely recover a small amount of refrigerant from the system. Monitor the

system pressures and subcooling levels until they return to the manufacturer's specified

range.

Data Presentation
Table 1: Typical R-744 (CO2) Operating Pressures
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Operating Mode Location
Typical Pressure
Range (psig)

Typical Pressure
Range (bar)

Subcritical
Suction (Medium

Temp)
300 - 450 20 - 31

Suction (Low Temp) 150 - 250 10 - 17

Discharge 600 - 900 41 - 62

Transcritical
Suction (Medium

Temp)
400 - 550 27 - 38

Suction (Low Temp) 200 - 350 14 - 24

Gas Cooler Outlet 1000 - 1600+ 69 - 110+

Note: These are approximate values and can vary based on system design, ambient

conditions, and load.[1][12]

Table 2: R-744 Pressure-Temperature Chart (Selected Values)

Temperature (°F) Temperature (°C) Pressure (psig) Pressure (bar)

-4 -20 270.90 18.68

14 -10 369.37 25.47

32 0 490.65 33.84

50 10 638.13 44.01

68 20 816.03 56.28

86 30 1031.30 71.12

Data sourced from R-744 P-T charts.[13][14]

Visualization
Below is a troubleshooting workflow for high discharge pressure in R-744 refrigeration systems.
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Caption: Troubleshooting workflow for high discharge pressure in R-744 systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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